3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide

• Molecular Formula: C22H22ClN3O
• Molecular Weight: 379.9 g/mol
• IUPAC Name: 3-chloro-N-[(Z)-[1-(2,6-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]benzamide
• InChI: InChI=1S/C22H22ClN3O/c1-14-7-5-8-15(2)21(14)26-16(3)11-19(17(26)4)13-24-25-22(27)18-9-6-10-20(23)12-18/h5-13H,1-4H3,(H,25,27)/b24-13-
• InChI Key: FLLCKVRMCMOGCJ-CFRMEGHHSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)/C=N\NC(=O)C3=CC(=CC=C3)Cl)C
• SMILES: CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)C=NNC(=O)C3=CC(=CC=C3)Cl)C

Description

3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide, also known as CDDP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CDDP belongs to the class of hydrazide derivatives and has been found to exhibit promising anticancer properties.

Mechanism of Action

The mechanism of action of 3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide involves the formation of DNA adducts, which leads to DNA damage and ultimately cell death. This compound binds to the purine bases of DNA and disrupts the DNA double helix structure, leading to the activation of various DNA repair mechanisms. However, if the DNA damage is too severe, the cell undergoes apoptosis. In addition, this compound has been found to inhibit angiogenesis, which is the process of new blood vessel formation, thereby preventing the growth and spread of tumors.
Biochemical and Physiological Effects
This compound has been found to induce various biochemical and physiological effects in cancer cells. It has been shown to inhibit the activity of various enzymes involved in DNA replication and repair, leading to DNA damage. Moreover, this compound has been found to induce oxidative stress, which leads to the generation of reactive oxygen species (ROS) and ultimately cell death. In addition, this compound has been found to inhibit the activity of various signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide is its potent anticancer activity, which makes it a promising candidate for cancer therapy. Moreover, this compound has been found to exhibit a broad spectrum of activity against various types of cancer cells. However, one of the major limitations of this compound is its toxicity, which can lead to various side effects such as nephrotoxicity and ototoxicity. In addition, the development of resistance to this compound is a major concern in cancer therapy, which limits its long-term effectiveness.

Future Directions

There are several future directions for research on 3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide. One of the major areas of research is the development of novel formulations of this compound that can reduce its toxicity and improve its efficacy. Moreover, the identification of biomarkers that can predict the response of cancer cells to this compound is an important area of research. In addition, the combination of this compound with other anticancer agents is a promising strategy to overcome the development of resistance to this compound. Finally, the development of targeted delivery systems for this compound is an important area of research, which can improve its selectivity and reduce its toxicity.
Conclusion
In conclusion, this compound is a promising anticancer agent that has gained significant attention in the scientific community. Its potent anticancer activity, broad spectrum of activity, and mechanism of action make it a promising candidate for cancer therapy. However, its toxicity and the development of resistance are major concerns that need to be addressed. Further research is needed to optimize the use of this compound in cancer therapy and to improve its efficacy and safety.

Synthesis Methods

The synthesis of 3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide involves the reaction of 3-chlorobenzohydrazide with 1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde in the presence of a suitable solvent and catalyst. The reaction proceeds through the formation of an imine intermediate, which undergoes cyclization to form the final product. The purity of the synthesized compound can be determined by various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

3-chloro-N'-{[1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}benzohydrazide has been extensively studied for its potential use as an anticancer agent. Several studies have shown that this compound exhibits potent cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and ovarian cancer. In addition, this compound has been found to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, this compound has been shown to inhibit tumor growth in animal models, making it a promising candidate for cancer therapy.